Cas no 953007-77-7 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide)

• Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide
• CAS No: 953007-77-7
• MF: C₂₀H₁₆N₂O₄
• MW: 348.352045059204
• CID: 6136046
• PubChem ID: 16866526
• Update Time: 2025-05-20

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide
• (Z)-3-(1,3-benzodioxol-5-yl)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]prop-2-enamide
• F2493-0066
• AKOS024651516
• 953007-77-7
• (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-((5-phenylisoxazol-3-yl)methyl)acrylamide
• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]prop-2-enamide

• Inchi： 1S/C20H16N2O4/c23-20(9-7-14-6-8-17-19(10-14)25-13-24-17)21-12-16-11-18(26-22-16)15-4-2-1-3-5-15/h1-11H,12-13H2,(H,21,23)/b9-7-
• InChI Key： WMZLUQOGZYGMKQ-CLFYSBASSA-N
• SMILES： C(NCC1C=C(C2=CC=CC=C2)ON=1)(=O)/C=C\C1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 348.11100700g/mol
• Monoisotopic Mass: 348.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.6Ų

Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide

Introduction to Compound with CAS No. 953007-77-7 and Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide

The compound with the CAS number 953007-77-7 and the product name (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a benzodioxol moiety and an oxazole ring in its molecular structure suggests potential interactions with various biological targets, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their diverse pharmacological properties. The benzodioxol scaffold, also known as tetrahydrobenzo[b][1,4]dioxin, is known for its presence in several bioactive natural products and synthetic drugs. Its ability to modulate various biological pathways has made it a popular motif in medicinal chemistry. Similarly, the oxazole ring is another heterocycle that has been extensively studied for its role in pharmaceuticals. Oxazoles are known to exhibit a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory effects.

The specific combination of a benzodioxol and an oxazole moiety in the compound (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide suggests that it may possess unique pharmacological properties. This compound could potentially interact with multiple targets, making it a versatile tool for drug development. The double bond in the propenamide moiety also adds another layer of complexity to its structure, which may influence its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutics. Computational methods such as molecular docking and virtual screening have become indispensable tools in identifying potential drug candidates. The compound (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-yl)methylprop-2-enamide has been subjected to various computational studies to predict its binding affinity to different biological targets. These studies have shown promising results, indicating that this compound may have significant therapeutic potential.

In addition to computational studies, experimental investigations have also been conducted to evaluate the biological activity of this compound. Preliminary results suggest that it exhibits notable inhibitory activity against several enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound may inhibit the activity of enzymes such as Cyclooxygenase (COX) and Lipoxygenase (LOX), which are known to play a role in inflammation and pain management. Furthermore, it has also demonstrated potential inhibitory effects on receptors such as GPCR (G Protein-Coupled Receptor), which are involved in a wide range of physiological processes.

The structural features of this compound make it an attractive candidate for further development into a lead molecule for new drugs. The benzodioxol moiety is particularly interesting due to its presence in several known pharmaceuticals that target central nervous system disorders. Its ability to cross the blood-brain barrier could make it useful in treating conditions such as depression and anxiety. On the other hand, the oxazole ring is known for its ability to modulate neurotransmitter systems, which could be beneficial in developing drugs for neurological disorders.

The propenamide group in the molecular structure of this compound is another important feature that contributes to its potential bioactivity. Propenamides are known to exhibit a wide range of biological activities due to their ability to interact with various biological targets. In particular, they have shown promise in the development of drugs for treating pain and inflammation. The double bond in the propenamide moiety allows for conformational flexibility, which could enhance its binding affinity to biological targets.

Furthermore, the presence of a phenyl group attached to the oxazole ring adds another layer of complexity to the molecular structure. Phenyl groups are known to enhance lipophilicity and metabolic stability, which are important factors for drug candidates. This could make this compound more suitable for oral administration and improve its bioavailability.

In conclusion, the compound with CAS number 953007-77-7 and product name (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-(5-phenyl-1,2-oxazol-3-ylmethylpropenamide